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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical and physical
properties of 1-Methoxy-2,3,5-trimethylbenzene (also known as 2,3,5-trimethylanisole), a
compound of interest in organic synthesis. This document details its known physicochemical
characteristics, spectral data, and a detailed experimental protocol for its synthesis. While
direct biological applications and its role in specific signaling pathways are not extensively
documented in current literature, this guide serves as a foundational resource for researchers
exploring its potential in medicinal chemistry and drug development. All quantitative data is
presented in structured tables for ease of reference, and key processes are visualized through
diagrams.

Chemical and Physical Properties

1-Methoxy-2,3,5-trimethylbenzene is a substituted aromatic ether. Its core structure consists of
a benzene ring with one methoxy and three methyl substituents. The precise arrangement of
these functional groups dictates its chemical reactivity and physical properties.

Table 1: General and Physical Properties of 1-Methoxy-2,3,5-trimethylbenzene
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Property Value Source(s)

1-Methoxy-2,3,5-
IUPAC Name _ [1]
trimethylbenzene

Synonyms 2,3,5-Trimethylanisole [1][2]
CAS Number 20469-61-8 [11[2][3]
Molecular Formula C10H140 [11121[3]
Molecular Weight 150.22 g/mol [1][2][3]
Appearance Colorless Qil [2]
Boiling Point 213-216 °C (at 760 mmHg) [2]
84.5-85 °C (at 7 mmHg) [4]

Density 0.97 g/cm?3 [2]
Refractive Index 1.518-1.520 [2]

Soluble in Chloroform,
Solubility Dichloromethane, [2]

Tetrahydrofuran

Spectral Data

Detailed spectral analysis is crucial for the unambiguous identification and characterization of
1-Methoxy-2,3,5-trimethylbenzene.

Table 2: Spectral Data for 1-Methoxy-2,3,5-trimethylbenzene
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Spectrum Type Data Source(s)

5 (ppm): 11.60, 20.03, 21.38
(CHs); 110.52 (C6), 119.95

13C NMR [4]
(C2), 124.92 (C4), 137.32

(C3), 137.54 (C5), 157.43 (C1)

Data not explicitly available in
the searched literature.
Expected signals would
include singlets for the three
IH NMR
methyl groups and the
methoxy group, and two
singlets or a pair of doublets

for the aromatic protons.

The NIST WebBook indicates
that an IR spectrum is
available, but the actual
spectrum was not found in the
search results. Expected

Infrared (IR) absorptions would include C-H  [5]
stretching from the aromatic
ring and alkyl groups, C=C
stretching of the aromatic ring,
and C-O stretching of the ether

linkage.

Predicted m/z values for
various adducts are available,
including [M+H]* at 151.11174

Mass Spectrometry (MS) and [M]* at 150.10391. The [6]
fragmentation pattern would
likely involve the loss of methyl

and methoxy radicals.

Experimental Protocols
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Synthesis of 1-Methoxy-2,3,5-trimethylbenzene

A documented method for the synthesis of 1-Methoxy-2,3,5-trimethylbenzene involves the
alkylation of 2,3,5-trimethylphenol with dimethyl carbonate.[4]

3.1.1 Materials and Reagents

2,3,5-Trimethylphenol

Dimethyl carbonate

Catalyst: Mn2(CO)10, W(CO)s, or Co2(CO)s

Ethanol (for recrystallization)

Alumina

3.1.2 Equipment

17 mL stainless steel high-pressure micro reactor

Heating apparatus

Filtration setup

Distillation apparatus (for atmospheric or reduced pressure)

Rotary evaporator
3.1.3 Procedure

o Charging the Reactor: To the 17 mL stainless steel high-pressure micro reactor, sequentially
add 3 mmol of the chosen catalyst (Mn2(CO)10, W(CO)s, or Co2(CO)s), 100 mmol of 2,3,5-
trimethylphenol, and 300 mmol of dimethyl carbonate.

e Reaction: Seal the reactor and heat it to 180°C for 1 hour.

o Work-up:

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0699640.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020204?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[e]

After the reaction is complete, cool the reactor to room temperature and carefully open it.

o

Filter the reaction mixture through a layer of alumina.

[¢]

Remove the unreacted dimethyl carbonate by distillation.

[¢]

The resulting residue can be further purified by distillation under atmospheric or reduced
pressure, or by recrystallization from ethanol.

Product: This procedure yields 1-Methoxy-2,3,5-trimethylbenzene with a reported yield of
99%.[4]
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Click to download full resolution via product page

Synthesis workflow for 1-Methoxy-2,3,5-trimethylbenzene.

Biological Activity and Signaling Pathways

Currently, there is a notable lack of specific data in the scientific literature concerning the
biological activity, metabolic pathways, and involvement in signaling pathways of 1-Methoxy-
2,3,5-trimethylbenzene. Research on related compounds, such as the parent
trimethylbenzenes, has explored their metabolism and toxicological profiles. For instance, the
metabolism of trimethylbenzenes primarily involves the hydroxylation of a methyl group
followed by oxidation to a dimethylbenzoic acid, which is then conjugated and excreted.[7]
However, the influence of the methoxy group on the metabolism and biological activity of the
trimethylbenzene scaffold remains an area for future investigation.

Derivatives of a related compound, 1,3,5-trimethoxybenzene, have shown potential as
anticancer agents, highlighting the importance of the methoxybenzene moiety in medicinal
chemistry.[8] This suggests that 1-Methoxy-2,3,5-trimethylbenzene could be a valuable scaffold
for the synthesis of novel therapeutic agents, warranting further biological evaluation.
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Current knowledge gap in the biological role of the compound.

Safety Information
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1-Methoxy-2,3,5-trimethylbenzene is classified as an irritant.[2] Standard laboratory safety
precautions should be observed when handling this compound.

Table 3: Hazard and Precautionary Statements

Category Statement Source(s)

Causes skin irritation. Causes
Hazard Statements serious eye irritation. May [1]

cause respiratory irritation.

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. Wash skin thoroughly after
Precautionary Statements handling. Use only outdoors or  [2]

in a well-ventilated area. Wear

protective gloves/eye

protection/face protection.

Conclusion

1-Methoxy-2,3,5-trimethylbenzene is a well-characterized compound from a chemical and
physical standpoint, with established synthetic routes. However, a significant gap exists in the
understanding of its biological properties and potential applications in drug development. This
guide consolidates the available technical information to serve as a valuable resource for
researchers. The lack of biological data presents a clear opportunity for future research to
explore the potential of this compound and its derivatives as novel therapeutic agents. Further
investigation into its bioactivity, metabolic fate, and interaction with cellular signaling pathways
is highly encouraged.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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